![molecular formula C4H5N3O3 B098791 1-Nitroso-5,6-dihydrouracil CAS No. 16813-36-8](/img/structure/B98791.png)
1-Nitroso-5,6-dihydrouracil
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Overview
Description
1-Nitroso-5,6-dihydrouracil (NDU) is a compound that has been studied extensively due to its potential therapeutic applications. NDU is a derivative of uracil, a nitrogen-containing heterocyclic compound that is a component of RNA. NDU has been shown to have anti-tumor and anti-viral properties, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 1-Nitroso-5,6-dihydrouracil is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) and the induction of apoptosis in cancer cells. This compound has also been shown to inhibit the replication of the herpes simplex virus by interfering with viral DNA synthesis.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells through the generation of ROS and the activation of caspases. This compound has also been shown to inhibit the growth of tumors in animal models. In addition, this compound has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-Nitroso-5,6-dihydrouracil in laboratory experiments is its ability to induce apoptosis in cancer cells. This makes it a useful tool for studying the mechanisms of apoptosis and for developing new cancer therapies. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 1-Nitroso-5,6-dihydrouracil. One area of interest is the development of new cancer therapies based on the anti-tumor properties of this compound. Another area of interest is the development of new anti-viral therapies based on the ability of this compound to inhibit the replication of the herpes simplex virus. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.
Synthesis Methods
1-Nitroso-5,6-dihydrouracil can be synthesized through a variety of methods, including the reaction of uracil with nitrous acid or the reduction of 5-nitrobarbituric acid. One of the most commonly used methods for synthesizing this compound involves the reaction of uracil with nitric oxide in the presence of a reducing agent such as sodium dithionite.
Scientific Research Applications
1-Nitroso-5,6-dihydrouracil has been the subject of numerous scientific studies due to its potential therapeutic applications. Research has shown that this compound has anti-tumor properties and can induce apoptosis in cancer cells. It has also been shown to have anti-viral properties, particularly against the herpes simplex virus.
properties
CAS RN |
16813-36-8 |
---|---|
Molecular Formula |
C4H5N3O3 |
Molecular Weight |
143.1 g/mol |
IUPAC Name |
1-nitroso-1,3-diazinane-2,4-dione |
InChI |
InChI=1S/C4H5N3O3/c8-3-1-2-7(6-10)4(9)5-3/h1-2H2,(H,5,8,9) |
InChI Key |
NTUQAPWIPIIWLT-UHFFFAOYSA-N |
SMILES |
C1CN(C(=O)NC1=O)N=O |
Canonical SMILES |
C1CN(C(=O)NC1=O)N=O |
Other CAS RN |
16813-36-8 |
synonyms |
1-nitroso-5,6-dihydrouracil |
Origin of Product |
United States |
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